Cas no 1805466-76-5 (5-Chloro-2-methyl-3-nitrophenylacetic acid)

• Product Name: 5-Chloro-2-methyl-3-nitrophenylacetic acid
• CAS No: 1805466-76-5
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5006924
• Update Time: 2025-06-20

5-Chloro-2-methyl-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-3-nitrophenylacetic acid

• Inchi： 1S/C9H8ClNO4/c1-5-6(3-9(12)13)2-7(10)4-8(5)11(14)15/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： ZXGKUVSUBPPKJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 5-Chloro-2-methyl-3-nitrophenylacetic acid

5-Chloro-2-methyl-3-nitrophenylacetic acid (CAS No. 1805466-76-5): A Comprehensive Overview

5-Chloro-2-methyl-3-nitrophenylacetic acid (CAS No. 1805466-76-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro, methyl, and nitro substituent on a phenyl ring, along with an acetic acid group. The combination of these functional groups imparts distinct chemical properties and reactivity profiles that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-Chloro-2-methyl-3-nitrophenylacetic acid can be represented as C₁₀H₉ClNO₄. The presence of the nitro group (NO₂) confers strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The chloro and methyl substituents further modulate the electronic and steric properties of the compound, making it suitable for a wide range of synthetic transformations.

In the pharmaceutical industry, 5-Chloro-2-methyl-3-nitrophenylacetic acid has been explored as a potential intermediate in the synthesis of novel drugs. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Chloro-2-methyl-3-nitrophenylacetic acid demonstrated significant inhibition of cancer cell proliferation in vitro. These findings highlight the potential of this compound as a lead molecule for drug discovery and development.

Beyond pharmaceutical applications, 5-Chloro-2-methyl-3-nitrophenylacetic acid has also found utility in the agrochemical industry. Its unique chemical structure makes it an excellent starting material for the synthesis of herbicides and pesticides. Research conducted by a team at the University of California, Davis, demonstrated that derivatives of this compound exhibited high efficacy against common agricultural pests while maintaining low toxicity to non-target organisms. This dual benefit makes it an attractive candidate for the development of environmentally friendly agrochemicals.

In materials science, 5-Chloro-2-methyl-3-nitrophenylacetic acid has been investigated for its potential use in the synthesis of advanced materials with tailored properties. The presence of multiple functional groups allows for precise control over the molecular architecture, enabling the creation of polymers and other materials with specific mechanical, thermal, and optical properties. A study published in the Journal of Polymer Science reported that polymers derived from this compound exhibited enhanced mechanical strength and thermal stability compared to conventional materials.

The synthesis of 5-Chloro-2-methyl-3-nitrophenylacetic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nitration reactions followed by esterification or hydrolysis steps. Advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact and improving overall efficiency.

In conclusion, 5-Chloro-2-methyl-3-nitrophenylacetic acid (CAS No. 1805466-76-5) is a multifunctional organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity profile make it a valuable intermediate in the synthesis of more complex molecules with diverse biological and material properties. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern scientific research and industrial applications.